Cas no 1314930-59-0 (2-amino-5,5-dimethylhexan-1-ol hydrochloride)

2-amino-5,5-dimethylhexan-1-ol hydrochloride structure
1314930-59-0 structure
Product Name:2-amino-5,5-dimethylhexan-1-ol hydrochloride
CAS No:1314930-59-0
MF:C8H20ClNO
MW:181.703501701355
MDL:MFCD08455585
CID:4588072
PubChem ID:55254359
Update Time:2023-04-04

2-amino-5,5-dimethylhexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,5-dimethylhexan-1-ol hydrochloride
    • MDL: MFCD08455585
    • Inchi: 1S/C8H19NO.ClH/c1-8(2,3)5-4-7(9)6-10;/h7,10H,4-6,9H2,1-3H3;1H
    • InChI Key: PAUCETGCADVWRK-UHFFFAOYSA-N
    • SMILES: C(CC(C)(C)C)C(N)CO.Cl

Computed Properties

  • Exact Mass: 181.123
  • Monoisotopic Mass: 181.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 85.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2

2-amino-5,5-dimethylhexan-1-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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